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Compound of Interest

Compound Name: 3-Methyl-3-buten-2-ol

Cat. No.: B086003 Get Quote

Essential Safety and Handling Guide for 3-
Methyl-3-buten-2-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

3-Methyl-3-buten-2-ol, ensuring the safety of laboratory personnel and compliance with

standard safety procedures. The following procedural steps and data have been compiled to

offer a comprehensive resource for the operational use and disposal of this chemical.

Hazard Identification and Classification
3-Methyl-3-buten-2-ol is a flammable liquid and vapor that poses several health risks. It is

harmful if swallowed and can cause serious eye damage and skin irritation.[1][2][3][4]
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Hazard Classification GHS Code Description

Flammable Liquid H225, H226
Highly flammable liquid and

vapor.[2]

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]

Serious Eye Damage H318, H319
Causes serious eye damage

or irritation.[1][2]

Skin Irritation H315 Causes skin irritation.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-Methyl-3-buten-2-
ol to minimize exposure and ensure personal safety.

PPE Category Item Specification

Eye Protection
Chemical safety goggles or

face shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[3]

Hand Protection Chemical-resistant gloves

Nitrile rubber, Neoprene, or

other suitable material. Inspect

gloves before use.

Body Protection
Flame retardant antistatic

protective clothing

Lab coat or other protective

clothing to prevent skin

exposure.[2]

Respiratory Protection NIOSH-approved respirator

Required if working in areas

with inadequate ventilation or

when exposure limits may be

exceeded.[5][6]

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is critical to prevent accidents and

exposure.
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Handling:

Ventilation: Always handle 3-Methyl-3-buten-2-ol in a well-ventilated area, preferably within

a chemical fume hood.[5][6]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

[5] Use only non-sparking tools and explosion-proof equipment.[3]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[3][6]

Personal Hygiene: Wash hands thoroughly after handling.[2][3] Do not eat, drink, or smoke in

the work area.[2][3]

Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

Incompatibilities: Store away from strong oxidizing agents, acids, acid chlorides, and acid

anhydrides.[3][7]

Temperature: Store in a cool place.[3]

First Aid Measures
Immediate action is required in case of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Call a physician

immediately.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. If skin irritation persists, call a

physician.[3]

Ingestion

If swallowed, immediately make the victim drink

water (two glasses at most). Do NOT induce

vomiting. Call a physician or poison control

center immediately.[2]

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Get medical attention if

symptoms occur.[3]

Disposal Plan
Proper disposal of 3-Methyl-3-buten-2-ol is crucial to prevent environmental contamination

and adhere to regulations.

Waste Collection:

Container: Use a designated, properly labeled, and compatible hazardous waste container

with a secure lid.[8]

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "3-
Methyl-3-buten-2-ol," and indicate that it is an "Ignitable" waste.[8]

Segregation: Do not mix with other waste materials.[2]

Spill Management:
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Evacuate and Ventilate: Ensure the area is well-ventilated.[8]

Containment: For small spills, use an inert absorbent material like sand, earth, or vermiculite.

[8]

Collection: Use non-sparking tools to collect the absorbed material and place it in the

hazardous waste container.[7][8]

Decontamination: Clean the spill area with a suitable solvent and collect the cleaning

materials as hazardous waste.[8]

Final Disposal:

All chemical waste must be disposed of through a licensed professional waste disposal

service.[5] Do not pour down the drain.[8] Contact your institution's Environmental Health

and Safety (EHS) department for collection.[8]

Workflow for Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of 3-Methyl-3-buten-2-ol.
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Workflow for Safe Handling and Disposal of 3-Methyl-3-buten-2-ol
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Caption: Standard operating procedure for 3-Methyl-3-buten-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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